Cas no 1418363-64-0 (2-Iodo-1-tritylbenzimidazole, 97%)

• Product Name: 2-Iodo-1-tritylbenzimidazole, 97%
• CAS No: 1418363-64-0
• MF: C₂₆H₁₉IN₂
• MW: 486.3
• CID: 2604976
• PubChem ID: 98000571
• Update Time: 2024-11-04

2-Iodo-1-tritylbenzimidazole, 97% Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-1-tritylbenzimidazole
• CID 98000571
• 2-Iodo-1-tritylbenzimidazole, 97%
• 1H-Benzimidazole, 2-iodo-1-(triphenylmethyl)-
• 1418363-64-0

• MDL： MFCD28098713
• Inchi： 1S/C26H19IN2/c27-25-28-23-18-10-11-19-24(23)29(25)26(20-12-4-1-5-13-20,21-14-6-2-7-15-21)22-16-8-3-9-17-22/h1-19H
• InChI Key： NDGGBZRRMGASTA-UHFFFAOYSA-N
• SMILES： IC1=NC2C=CC=CC=2N1C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 486.05930g/mol
• Monoisotopic Mass: 486.05930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8
• XLogP3: 6.9

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 609.7±65.0 °C(Predicted)
• pka: 2.79±0.10(Predicted)